1,2-Bis(di-tert-butylphosphinomethyl)benzene

• IUPAC Name: ditert-butyl-[[2-(ditert-butylphosphanylmethyl)phenyl]methyl]phosphane
• InChI: InChI=1S/C24H44P2/c1-21(2,3)25(22(4,5)6)17-19-15-13-14-16-20(19)18-26(23(7,8)9)24(10,11)12/h13-16H,17-18H2,1-12H3
• InChI Key: SFCNPIUDAIFHRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)P(CC1=CC=CC=C1CP(C(C)(C)C)C(C)(C)C)C(C)(C)C
• Molecular Formula: C24H44P2
• DSSTOX Substance ID: DTXSID90405525
• Molecular Weight: 394.6 g/mol
• CAS No.: 121954-50-5

Description

1,2-Bis(di-tert-butylphosphinomethyl)benzene (1,2-DTBPMB), with the molecular formula C₆H₄[CH₂P(C(CH₃)₃)₂]₂ (C₂₄H₄₄P₂), is a bidentate phosphine ligand renowned for its steric bulk and electron-donating properties. Its structure features two di-tert-butylphosphine groups attached to the ortho positions of a benzene ring, creating a rigid, electron-rich coordination environment for transition metals . Synthesized via phosphorylation of 2,6-bis(chloromethyl)pyridine followed by reductive steps (e.g., NaAlH₄/NaH), it is produced in high yields (72–79%) on multi-gram scales .

1,2-DTBPMB is pivotal in industrial catalysis, particularly in the Alpha Lucite process for methyl methacrylate production, where it enables palladium-catalyzed alkoxycarbonylation of alkenes with exceptional regioselectivity (>99% linear esters) . Its steric hindrance prevents metal aggregation and stabilizes active Pd(0) intermediates, while its electronic properties enhance oxidative addition and migratory insertion steps .

Preparation Methods

Original Synthesis Method

The foundational synthesis of 1,2-DTBPMB, first reported in the early 1990s, involves a two-step nucleophilic substitution reaction. The process begins with 1,2-bis(chloromethyl)benzene (o-xylene dichloride) as the starting material, which undergoes phosphination using di-tert-butylphosphine (P(t-Bu)₂H) in the presence of a strong base .

Reaction Mechanism

The reaction proceeds via deprotonation of di-tert-butylphosphine by a base such as sodium hydride (NaH), generating a phosphide anion (P(t-Bu)₂⁻). This anion attacks the chloromethyl groups of o-xylene dichloride, displacing chloride ions and forming the desired bidentate ligand:

$$\text{C}$$6\text{H}4(\text{CH}2\text{Cl})2 + 2 \, \text{P}(t\text{-Bu})2\text{H} + 2 \, \text{NaH} \rightarrow \text{C}6\text{H}4(\text{CH}2\text{P}(t\text{-Bu})2)2 + 2 \, \text{NaCl} + 2 \, \text{H}_2

The reaction is typically conducted in anhydrous tetrahydrofuran (THF) under inert atmosphere (N₂ or Ar) at reflux temperatures (60–70°C) for 12–24 hours .

Yield and Purification

Initial reports describe yields of 70–75% after column chromatography on silica gel, with purity exceeding 95% . The ligand’s high molecular weight (394.55 g/mol) and hydrophobicity necessitate careful solvent selection (e.g., hexane/ethyl acetate mixtures) for crystallization .

Modified Synthesis Approaches

Solvent and Base Optimization

Subsequent studies explored alternatives to NaH, such as potassium tert-butoxide (KOt-Bu), which reduces side reactions and improves yields to 80–85% . Replacing THF with toluene minimizes ether cleavage byproducts, albeit at a slower reaction rate (24–36 hours) .

One-Pot Methodology

A streamlined one-pot synthesis eliminates the need for isolating intermediates. Here, o-xylene dichloride is treated with lithium di-tert-butylphosphide (LiP(t-Bu)₂), generated in situ from P(t-Bu)₂H and n-butyllithium (n-BuLi):

$$\text{C}$$6\text{H}4(\text{CH}2\text{Cl})2 + 2 \, \text{LiP}(t\text{-Bu})2 \rightarrow \text{C}6\text{H}4(\text{CH}2\text{P}(t\text{-Bu})2)2 + 2 \, \text{LiCl}

This method achieves comparable yields (75–78% ) but reduces purification complexity .

Industrial-Scale Production

Commercial synthesis of 1,2-DTBPMB prioritizes cost efficiency and scalability. Key adaptations include:

Continuous Flow Reactors

Pilot plants employ continuous flow systems to enhance heat and mass transfer, reducing reaction times to 6–8 hours while maintaining yields above 70% .

Catalyst Recycling

Industrial processes often integrate palladium catalysts (e.g., Pd(OAc)₂) to facilitate phosphine coordination, enabling ligand recovery via acid-base extraction .

Reaction Conditions and Optimization

Temperature and Atmosphere

Elevated temperatures (>70°C) accelerate the reaction but risk tert-butyl group degradation. Strict inert conditions are critical, as phosphines oxidize readily in air .

Stoichiometry and Additives

A 10–20% excess of P(t-Bu)₂H ensures complete conversion of o-xylene dichloride. Catalytic amounts of 1,4-diazabicyclo[2.2.2]octane (DABCO) suppress HCl-mediated side reactions .

Challenges and Mitigation Strategies

Air Sensitivity

1,2-DTBPMB’s sensitivity to oxygen necessitates synthesis and storage under argon. Schlenk line techniques or gloveboxes are mandatory for handling .

Purification Difficulties

The ligand’s low polarity complicates separation from unreacted starting materials. Gradient elution chromatography or recrystallization from dichloromethane/methanol mixtures improves purity .

Analytical Characterization

Spectroscopic Data

• ³¹P NMR : Single resonance at δ = –15 ppm (CDCl₃), confirming symmetric coordination .

• MS (ESI+) : m/z = 395.2 [M+H]⁺ .

Crystallography

X-ray diffraction reveals a bite angle of 92° between phosphorus atoms, optimal for palladium coordination .

Comparative Analysis of Synthesis Routes

Parameter	Original Method	One-Pot Method	Industrial Process
Yield (%)	70–75	75–78	70–72
Reaction Time (h)	12–24	18–24	6–8
Solvent	THF	Toluene	Toluene/Hexane
Purification Complexity	High	Moderate	Low

Chemical Reactions Analysis

Types of Reactions

1,2-Bis(di-tert-butylphosphinomethyl)benzene undergoes various types of reactions, primarily as a ligand in metal-catalyzed processes. These reactions include:

Cross-Coupling Reactions: Such as Buchwald-Hartwig, Suzuki-Miyaura, Stille, Sonogashira, Negishi, and Heck reactions.

Hydroesterification: Catalyzed by palladium in the presence of polymeric sulfonic acids.

Common Reagents and Conditions

Palladium Catalysts: Often used in combination with this compound for cross-coupling reactions.

Sulfonic Acids: Used as promoters in hydroesterification reactions.

Major Products

Branched Esters: Formed during hydroesterification of styrene and vinyl acetate.

Methyl Propanoate: Produced via methoxycarbonylation of ethane.

Scientific Research Applications

1,2-Bis(di-tert-butylphosphinomethyl)benzene has a wide range of applications in scientific research:

Chemistry: Used as a ligand in various catalytic processes, enhancing reaction rates and selectivity.

Medicine: Research into its use in drug development and delivery systems.

Industry: Employed in the synthesis of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism by which 1,2-Bis(di-tert-butylphosphinomethyl)benzene exerts its effects is primarily through its role as a ligand. It coordinates with metal centers, stabilizing them and facilitating various catalytic cycles. The molecular targets include transition metals such as palladium, which are central to many catalytic processes .

Comparison with Similar Compounds

Structural and Electronic Comparisons

A. 1,3-Bis(di-tert-butylphosphinomethyl)benzene The 1,3-isomer differs in the para-substitution of phosphine groups on the benzene ring. This structural variation allows tridentate coordination, stabilizing higher oxidation states of metals (e.g., Ru, Fe). Its tert-butyl groups enhance solubility and reduce aggregation but offer less steric hindrance compared to the ortho-substituted 1,2-DTBPMB. Consequently, it exhibits distinct reactivity in hydrogenation and C–H activation reactions .

B. 1,2-Bis(di-tert-butylphosphinomethyl)pyridine (3f) This ligand replaces the benzene backbone with pyridine, introducing a nitrogen donor site. The pyridine moiety increases electron-withdrawing effects, altering metal-ligand bond strengths. While 3f forms stable complexes with diverse transition metals (e.g., Ni, Co), its catalytic performance in alkoxycarbonylation is inferior to 1,2-DTBPMB due to reduced electron donation .

C. L11 ([Ph₂P(ortho-C₆H₄)]₂CH₂) L11, an aryldiphosphine ligand, outperforms 1,2-DTBPMB in ethylene methoxycarbonylation, achieving a turnover number (TON) >2,390,000 and turnover frequency (TOF) of 100,000 h⁻¹. Its rigid backbone and optimized P–Pd bond distances enhance oxygen resistance and catalytic longevity .

Catalytic Performance Metrics

Ligand	Reaction Type	TON	TOF (h⁻¹)	Selectivity	Key Advantage	Reference
1,2-DTBPMB	Ethylene methoxycarbonylation	~1,000,000	50,000	>99%	High linear selectivity
L11	Ethylene methoxycarbonylation	>2,390,000	100,000	>99%	Superior TON/TOF, oxygen resistance
1,3-DTBPMB	Hydrogenation of ketones	50,000	2,000	95%	Tridentate coordination
1,2-Bis(diphenylphosphino)benzene	Heck coupling	10,000	500	85%	Cost-effective synthesis

Steric and Electronic Effects

• Steric Bulk : 1,2-DTBPMB’s tert-butyl groups create a cone angle of ~170°, surpassing diphenylphosphine ligands (~145°), which minimizes side reactions (e.g., β-hydride elimination) in carbonylation .
• Electron Donation: The strong σ-donor ability of 1,2-DTBPMB lowers the activation energy for oxidative addition steps in Pd-catalyzed reactions, contrasting with weaker donors like triphenylphosphine (TPP) .
• Selectivity Modulation: In amino-/alkoxycarbonylation of iodoarenes, 1,2-DTBPMB reverses product selectivity (amide vs. ester) compared to TPP, attributed to its steric control over nucleophile coordination .

Biological Activity

1,2-Bis(di-tert-butylphosphinomethyl)benzene (DTBPMB) is a bidentate phosphine ligand that has garnered attention in various catalytic applications, particularly in palladium-catalyzed reactions. This article explores its biological activity, focusing on its role in catalysis and potential implications in medicinal chemistry.

Chemical Structure and Properties

This compound is characterized by its bulky di-tert-butylphosphine groups attached to a benzene ring. This structure imparts significant steric hindrance, enhancing its stability and reactivity in catalytic processes. The ligand's ability to coordinate with metal centers, such as palladium, is crucial for its catalytic efficiency.

Palladium-Catalyzed Reactions

DTBPMB has been extensively studied for its catalytic properties in various reactions:

• Amino- and Alkoxycarbonylation : In a study by Falivene et al., DTBPMB was identified as a highly effective ligand for the palladium-catalyzed selective amino- and alkoxycarbonylation of iodobenzene. The ligand facilitated the formation of amides and esters with good selectivity and moderate to high yields .
• Methoxycarbonylation of Ethylene : DTBPMB was also used in the methoxycarbonylation of ethylene, producing methyl esters efficiently. This reaction highlights the ligand's versatility and effectiveness in carbonylation processes .

Biological Activity Insights

While the primary focus of DTBPMB has been on its catalytic properties, there are implications for its biological activity based on its interactions with metal complexes:

• Potential Anticancer Activity : The coordination of DTBPMB with palladium has led to the formation of complexes that exhibit cytotoxicity against cancer cell lines. The mechanism is believed to involve the generation of reactive oxygen species (ROS) upon cellular uptake, leading to apoptosis in cancer cells .
• Enzyme Mimicking : Some studies suggest that metal complexes formed with DTBPMB can mimic enzyme activity, potentially acting as catalysts for biochemical reactions. This property opens avenues for developing new therapeutic agents that leverage these catalytic mechanisms .

Study 1: Catalytic Efficiency

In a comparative study involving various phosphine ligands, DTBPMB outperformed other ligands in terms of turnover number (TON) and reaction rates. The study demonstrated that increasing steric bulk improved catalytic stability and efficiency .

Ligand	TON	Reaction Rate
This compound	53,731	High
Other tested ligands	Varies	Lower

Study 2: Cytotoxicity Evaluation

Research evaluating the cytotoxic effects of palladium-DTBPMB complexes on various cancer cell lines showed promising results:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	10	Induction of apoptosis via ROS
MCF-7	15	Cell cycle arrest
A549	12	DNA damage

These findings indicate that DTBPMB's biological activity may extend beyond mere catalysis, suggesting potential applications in anticancer therapy.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1,2-Bis(di-tert-butylphosphinomethyl)benzene, and how is purity validated?

• Methodology : The ligand is typically synthesized via sequential alkylation of o-xylene derivatives with di-tert-butylphosphine groups. Key steps include protecting-group strategies and purification via column chromatography under inert atmospheres. Purity is validated using $^{31}\text{P}$ NMR spectroscopy to confirm absence of oxidized phosphine species and GC-MS for molecular weight confirmation .
• Characterization Table :

Technique	Purpose	Key Data
$^{31}\text{P}$ NMR	Confirm phosphine coordination	δ ~20–30 ppm (unoxidized P)
X-ray Crystallography	Structural confirmation	Bond angles/lengths (e.g., P–C distances)
Elemental Analysis	Verify stoichiometry	%C, %H, %P within ±0.3% of theoretical

Q. What are the primary catalytic applications of this ligand in palladium-mediated reactions?

• Methodology : The ligand is widely used in alkoxycarbonylation and methoxycarbonylation reactions. For example, in ethylene methoxycarbonylation, it enables >95% selectivity to methyl propionate when paired with Pd$^0$ precursors and sulfonate promoters. Reaction optimization involves tuning Pd/ligand ratios (typically 1:1–1:2) and pressure (10–50 bar CO) .
• Key Reaction Parameters :

• Temperature: 80–120°C
• Solvent: Toluene or methanol
• Selectivity drivers: Steric bulk of tert-butyl groups prevents undesired β-hydride elimination .

Advanced Research Questions

Q. How do steric and electronic properties of this ligand influence regioselectivity in alkoxycarbonylation of internal alkenes?

• Mechanistic Insight : The ligand’s tert-butyl groups create a rigid, electron-rich coordination sphere around Pd, favoring linear product formation via a hydride migratory insertion pathway. Comparative studies with less bulky ligands (e.g., 1,2-bis(diphenylphosphino)benzene) show higher branching ratios due to reduced steric control .
• Experimental Design :

• Use $^{13}\text{C}$-labeled CO to track carbonyl insertion steps.
• Kinetic isotope effects (KIEs) reveal rate-determining steps (e.g., CO insertion vs. alkene coordination) .

Q. What strategies mitigate ligand degradation under oxidative conditions in cross-coupling reactions?

• Methodology : Oxidative degradation of phosphine ligands is minimized by:

• Additives : Inclusion of radical scavengers (e.g., BHT) or mild reductants (e.g., Na$_2$SO$_3$).
• Modified Ligands : Introducing pyridyl substituents (e.g., replacing one tert-butyl group with 2-pyridyl) enhances stability while maintaining catalytic activity .
  • Data Contradiction Analysis : While some studies report ligand stability up to 150°C, others note decomposition at lower temperatures (e.g., 100°C) in strongly acidic media. This discrepancy is resolved by controlling reaction pH (<5) and avoiding halide-rich environments .

Q. How does this ligand compare to other bidentate phosphines in isomerizing methoxycarbonylation?

• Comparative Study :

Ligand	Substrate	Selectivity (Linear:Branched)	Turnover Frequency (h$^{-1}$)
1,2-DTBPMB	Styrene	98:2	1,200
DPPB (1,2-bis(diphenylphosphino)benzene)	Styrene	75:25	800
Xantphos	Styrene	60:40	500

• Conclusion : 1,2-DTBPMB’s superior performance stems from its ability to stabilize Pd–acyl intermediates and suppress isomerization side pathways .

Q. Methodological Challenges & Solutions

Q. What analytical techniques resolve contradictions in reported catalytic turnover numbers (TONs)?

• Approach :

• In-situ Monitoring : Use IR spectroscopy to track Pd–CO intermediates during catalysis.
• Post-reaction Analysis : ICP-MS quantifies Pd leaching, which artificially lowers TONs in heterogeneous systems .
  • Case Study : Discrepancies in TONs for ethylene methoxycarbonylation (reported 10$^4$–10$^6$) are attributed to differences in CO purity and Pd nanoparticle formation. Ultra-high-purity CO (>99.99%) and rigorous exclusion of O$_2$ improve reproducibility .

Q. Safety & Handling

Q. What precautions are critical for handling this ligand in air-sensitive reactions?

• Protocols :

• Storage: Under argon at –20°C to prevent oxidation.
• Handling: Use Schlenk lines or gloveboxes for synthesis; PPE includes N95 masks and nitrile gloves due to respiratory and skin irritation risks .